6-Chloro-3-iodo-1H-indazole
Overview
Description
6-Chloro-3-iodo-1H-indazole is a chemical compound with the molecular formula C7H4ClIN2 . It is used as an intermediate in the synthesis of certain compounds .
Synthesis Analysis
The synthesis of 1H-indazoles, including 6-Chloro-3-iodo-1H-indazole, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 6-Chloro-3-iodo-1H-indazole consists of seven carbon atoms, four hydrogen atoms, one chlorine atom, one iodine atom, and two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-indazoles have been studied extensively. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Physical And Chemical Properties Analysis
The average mass of 6-Chloro-3-iodo-1H-indazole is 278.478 Da and its monoisotopic mass is 277.910767 Da .Scientific Research Applications
Anticancer Research
Indazole derivatives have been studied for their potential anticancer properties. For example, certain 3-amino-1H-indazole-1-carboxamides have shown antiproliferative activity against neoplastic cell lines, inhibiting cell growth at low concentrations and causing a block in the G0–G1 phase of the cell cycle . While this information is not specific to 6-Chloro-3-iodo-1H-indazole, it suggests that similar compounds could be explored for their anticancer effects.
HIV Protease Inhibitors
Compounds containing an indazole fragment have been applied in producing HIV protease inhibitors . The unique structure of 6-Chloro-3-iodo-1H-indazole could be of interest in the design of new inhibitors that target the HIV protease enzyme.
Serotonin Receptor Antagonists
Indazole compounds have also been investigated as serotonin receptor antagonists . Research into 6-Chloro-3-iodo-1H-indazole could contribute to the development of new treatments for disorders related to serotonin dysregulation.
Aldol Reductase Inhibitors
The indazole moiety is present in aldol reductase inhibitors . These inhibitors are important in the treatment of diabetic complications, suggesting a potential application for 6-Chloro-3-iodo-1H-indazole in diabetes research.
Acetylcholinesterase Inhibitors
Similarly, indazoles have been used to create acetylcholinesterase inhibitors , which are relevant in treating neurodegenerative diseases like Alzheimer’s disease. This indicates another possible research application for 6-Chloro-3-iodo-1H-indazole.
Synthesis of Novel Compounds
The structural features of 6-Chloro-3-iodo-1H-indazole make it a valuable precursor in the synthesis of novel organic compounds. Its halogen substituents may facilitate further chemical modifications .
Drug Design and Discovery
Due to its unique structure, 6-Chloro-3-iodo-1H-indazole can be a key scaffold in drug design, contributing to the discovery of new pharmacologically active agents .
Mechanistic Studies in Chemistry
The reactivity and interactions of 6-Chloro-3-iodo-1H-indazole with various reagents can be studied to understand reaction mechanisms and pathways in organic chemistry .
Mechanism of Action
- However, indazole-containing compounds often interact with kinases, receptors, or other cellular proteins. For example, inhibition, regulation, or modulation of CHK1, CHK2 kinases, or the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid-dependent kinase) could play a role in treating diseases such as cancer .
Target of Action
Safety and Hazards
Future Directions
The future directions in the research of 1H-indazoles, including 6-Chloro-3-iodo-1H-indazole, involve the development of new synthetic approaches. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .
properties
IUPAC Name |
6-chloro-3-iodo-2H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKKMHPZZZRHKOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C=C1Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90620872 |
Source
|
| Record name | 6-Chloro-3-iodo-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90620872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-3-iodo-1H-indazole | |
CAS RN |
503045-59-8 |
Source
|
| Record name | 6-Chloro-3-iodo-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90620872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloro-3-iodo-1H-indazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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